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Compound of Interest

Compound Name: Everolimus

cat. No.: B549166

The following guidelines provide essential safety and logistical information for the proper
handling and disposal of everolimus in a laboratory setting. Everolimus is a potent,
physiologically active substance and requires careful management to ensure personnel safety
and environmental protection. All waste materials contaminated with everolimus must be
treated as hazardous waste.

General Principles and Safety Precautions

Everolimus is classified as a hazardous substance, and as such, specific precautions must be
taken during handling and disposal to prevent exposure and environmental contamination.[1]

e Hazardous Waste Classification: All everolimus waste, including unused or expired
products, empty containers, and contaminated materials, must be disposed of as hazardous
chemical waste.[2][3] This disposal must adhere to all applicable local, regional, and national
regulations.[4][5]

o Segregation: Everolimus waste should be segregated from other laboratory waste streams.
Do not mix everolimus waste with other chemical or biological waste unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.[3]

o Avoid Environmental Release: Under no circumstances should everolimus or its waste be
flushed down the drain or discarded in regular trash.[6][7][8] The compound is very toxic to
aquatic life with long-lasting effects.[4][9]

o Labeling: All waste containers must be clearly labeled as hazardous waste, indicating the
contents (Everolimus).[3]
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Personnel Training: All personnel handling everolimus must be trained on its hazards,
appropriate work practices, required personal protective equipment (PPE), and emergency
procedures.[3]

Personal Protective Equipment (PPE) for Disposal

Consistent use of appropriate PPE is critical to minimize exposure risk during the handling and

disposal of everolimus waste.

Gloves: Wear double, chemotherapy-grade gloves (e.g., nitrile or latex).[2][3]
Eye Protection: Use chemical safety glasses or goggles.[2]
Lab Coat: A dedicated lab coat or protective suit should be worn.[2]

Respiratory Protection: If handling everolimus powder outside of a certified chemical fume
hood or if there is a risk of aerosolization or dust generation, an N100 or NIOSH-approved
respirator is required.[2][10]

Footwear: Closed-toe shoes are mandatory.[2]

Step-by-Step Disposal Procedures

The specific procedure depends on the type of everolimus waste being handled.

1. Unused or Expired Everolimus (Bulk Powder or Solutions)

Step 1: Ensure all work is conducted within a chemical fume hood to prevent inhalation of
powders or aerosols.[2][11]

Step 2: Keep the product in its original container if possible.[4]

Step 3: Place the original container into a larger, sealable, and properly labeled hazardous
waste container.

Step 4: For solutions, do not mix with other solvent waste. Keep it in a dedicated, closed
hazardous waste container.
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Step 5: Arrange for pickup and disposal through your institution's EHS department or a
licensed hazardous waste contractor.[6][8]

. Empty Containers

Empty everolimus containers are still considered hazardous waste as they retain product
residue.[2][4]

Step 1: Do not rinse the containers.
Step 2: Seal the empty container with its original cap.

Step 3: Place the sealed, empty container into a designated hazardous waste collection
drum or box labeled for everolimus-contaminated solid waste.

. Contaminated Labware and Debris

This category includes items such as contaminated gloves, absorbent pads, weighing
papers, pipette tips, and disposable garments.[2]

Step 1: Place all solid waste items contaminated with everolimus into a dedicated, clearly
labeled hazardous waste container (e.g., a yellow "Trace" chemotherapy waste container or
a black RCRA container for bulk contamination, as per institutional policy).[3]

Step 2: Seal the container when it is full or ready for disposal.

Step 3: Store the sealed container in a designated Satellite Accumulation Area (SAA) until
collection by EHS.[3]

. Contaminated Sharps
This includes needles and syringes that have contained everolimus.

Step 1: If a syringe contains any residual volume of the drug (e.g., more than just trace
amounts), it must be disposed of as bulk hazardous chemical waste in a designated black
RCRA container, not a standard red sharps container.[3]
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o Step 2: If the syringe is completely empty with no visible drug residue, it can be placed
directly into a red sharps container. Do not recap needles.[3]

o Step 3: Consult your EHS office for specific guidance, as institutional policies may vary.
5. Animal Bedding and Waste
 In research settings, animal waste and bedding may be contaminated.

o Step 1: Continue to handle and dispose of animal bedding as hazardous material for a
specified period after the final treatment.[2]

o Step 2: All handling of contaminated bedding should be performed in a chemical fume hood
or a Class Il, B2 Biosafety Cabinet.[2]

Spill Cleanup and Disposal

o Step 1: Evacuate and secure the area to prevent unprotected personnel from entering.
o Step 2: Don appropriate PPE, including respiratory protection, before re-entering the area.

o Step 3: For powder spills, gently cover the spill with absorbent pads. Avoid dry sweeping or
any action that could generate dust.[7][10]

o Step 4: Collect the material using tools that will not create dust. Place all contaminated
materials (absorbent pads, cleaning tools, etc.) into a sealed, labeled hazardous waste
container.[6][7]

o Step 5: Decontaminate the spill surface. One recommended method is to clean with a
detergent solution, followed by a thorough rinse.[3] For non-recoverable residue, a sodium
hypochlorite solution may be used for cleaning.[9]

o Step 6: Dispose of all cleanup materials as hazardous everolimus waste.

Quantitative Data Summary

While most disposal procedures are qualitative, specific timeframes for handling contaminated
materials from animal studies have been established.
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Special Handling /
Waste Type . . Reference
Disposal Timeframe

) ) Dispose of as hazardous
Animal Bedding and Waste ] ]
material until 10 days after the [2]
(Post-Treatment)
last treatment.

Everolimus Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
everolimus and associated waste materials in a laboratory setting.
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Caption: Workflow for the safe disposal of everolimus waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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